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Compound of Interest

3-bromo-1-methyl-1H-
Compound Name:
pyrazolo[3,4-bjpyridine

Cat. No.: B180037

An In-depth Technical Guide to the Molecular Weight of 3-bromo-1-methyl-1H-pyrazolo[3,4-
b]pyridine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed breakdown of the molecular weight of 3-bromo-1-methyl-1H-
pyrazolo[3,4-b]pyridine, a compound of interest in chemical and pharmaceutical research.

Molecular Formula and Structure

The chemical formula for 3-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine is C7HsBrNs[1][2].
The structural arrangement consists of a pyrazolopyridine core, which is a bicyclic system
containing a pyrazole ring fused to a pyridine ring. A bromine atom is attached to the pyrazole
ring, and a methyl group is bonded to a nitrogen atom within the pyrazole ring.

Calculation of Molecular Weight

The molecular weight is determined by the sum of the atomic weights of its constituent atoms.
The calculation is based on the molecular formula C7HeBrNs and the standard atomic weights
of the elements.

Experimental Protocols: Molecular Weight Determination
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The standard method for calculating the molecular weight of a chemical compound from its
molecular formula is as follows:

« |dentify the molecular formula: Determine the number of atoms of each element present in
the molecule. For 3-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine, the formula is C7HeBrNs.

o Obtain standard atomic weights: Use the standard atomic weights for each element as
provided by the International Union of Pure and Applied Chemistry (IUPAC).

o

Carbon (C): 12.011 amu[3][4][5][6]

o

Hydrogen (H): 1.008 amu[7][8][9][10][11]

[¢]

Bromine (Br): 79.904 amu[12][13][14][15][16]

[¢]

Nitrogen (N): 14.007 amu[17][18][19][20][21]

o Calculate the total weight for each element: Multiply the number of atoms of each element by
its standard atomic weight.

e Sum the total weights: Add the total weights of all elements to obtain the molecular weight of
the compound.

Data Presentation: Summary of Atomic
Contributions

The following table summarizes the contribution of each element to the total molecular weight
of 3-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine.
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Standard Total
Number of . . .
Element Symbol Atomic Weight Contribution
Atoms
(amu) (amu)
Carbon C 7 12.011 84.077
Hydrogen H 6 1.008 6.048
Bromine Br 1 79.904 79.904
Nitrogen N 3 14.007 42.021

Total 212.050

The calculated molecular weight of 3-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine is 212.05
g/mol [2].

Mandatory Visualization: Molecular Structure
Diagram

The logical structure of 3-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine is depicted in the
following diagram generated using the DOT language.

Caption: Molecular structure of 3-bromo-1-methyl-1H-pyrazolo[3,4-b]pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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